Cas no 230287-81-7 (Benzenepropanoic acid,4-(2-methylpropyl)-, ethyl ester)

Benzenepropanoic acid,4-(2-methylpropyl)-, ethyl ester structure
230287-81-7 structure
Product Name:Benzenepropanoic acid,4-(2-methylpropyl)-, ethyl ester
CAS No:230287-81-7
MF:C15H22O2
MW:234.333984851837
CID:245249
PubChem ID:45116518
Update Time:2025-04-19

Benzenepropanoic acid,4-(2-methylpropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid,4-(2-methylpropyl)-, ethyl ester
    • LogP
    • ethyl 3-[4-(2-methylpropyl)phenyl]propanoate
    • 3-(4-isobutylphenyl)Propanoic acid ethyl ester
    • SCHEMBL764926
    • 3-(4-isobutyl-phenyl)-propionic acid ethyl ester
    • DTXSID20668449
    • 230287-81-7
    • Inchi: 1S/C15H22O2/c1-4-17-15(16)10-9-13-5-7-14(8-6-13)11-12(2)3/h5-8,12H,4,9-11H2,1-3H3
    • InChI Key: HQCIUZLBNNCORC-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC1C=CC(=CC=1)CC(C)C)=O

Computed Properties

  • Exact Mass: 234.16200
  • Monoisotopic Mass: 234.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 0.97
  • Boiling Point: 312.324°C at 760 mmHg
  • Flash Point: 108.355°C
  • Refractive Index: 1.494
  • PSA: 26.30000
  • LogP: 3.38080
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.